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Compound of Interest

Compound Name: 2-(but-3-yn-1-yl)oxolane

CAS No.: 2229443-52-9

Cat. No.: B2410174

Get Quote

Executive Summary & Chemical Profile[1]
2-(but-3-yn-1-yl)oxolane is a bifunctional intermediate carrying high intrinsic reactivity risks. Its

structure combines a cyclic ether (oxolane/tetrahydrofuran) with a terminal alkyne. This duality

creates a compound susceptible to two distinct degradation pathways: peroxidative detonation

(via the ether) and exothermic polymerization (via the alkyne).

This guide replaces generic storage advice with a rigorous, mechanism-based protocol. The

"Inert-Cold-Dark" triad is mandatory for maintaining reagent integrity and laboratory safety.

Physicochemical Identity[2][3]
IUPAC Name: 2-(but-3-yn-1-yl)oxolane

Common Name: 2-(3-butynyl)tetrahydrofuran

Molecular Formula:

Molecular Weight: 124.18 g/mol
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Predicted State: Liquid at Room Temperature (Based on MW and polarity analogs)

Key Functional Groups:

Oxolane Ring (THF core): Susceptible to radical autoxidation at the

-carbon.

Terminal Alkyne (

): Susceptible to polymerization, acidity (pKa ~25), and metal-catalyzed coupling.

Degradation Mechanisms: The "Why" Behind the
Protocol
To effectively store this compound, one must understand the specific failure modes. We treat

this molecule as a Class B Peroxide Former with an additional polymerization hazard.[1]

Pathway A: Radical-Mediated Peroxidation (The
Explosion Risk)
Like its parent molecule Tetrahydrofuran (THF), the oxolane ring contains hydrogen atoms at

the

-position (adjacent to the oxygen) that are vulnerable to abstraction by atmospheric oxygen
radicals.

Trigger: Light (UV) and heat.

Mechanism:

Initiation: UV light cleaves an

-C-H bond, creating a carbon radical.

Propagation: The radical reacts with

to form a peroxy radical (
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).

Termination/Accumulation: This abstracts another H to form a hydroperoxide (

).

Consequence: Accumulation of shock-sensitive crystals (organic peroxides) at the cap

threads or upon evaporation.[1][2][3]

Pathway B: Alkyne Polymerization & Oxidation
The terminal alkyne tail is thermodynamically unstable relative to its polymer.

Trigger: Trace metals (Cu, Fe), Lewis acids, or elevated temperatures.

Mechanism: Radical or ionic chain reaction leading to polyacetylene-like oligomers.

Consequence: Formation of insoluble gums, discoloration (yellowing), and loss of titer.

Visualizing the Degradation Pathways
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Figure 1: Dual degradation pathways. The upper path leads to safety hazards (explosion); the

lower path leads to chemical purity loss.

Storage & Handling Protocol
This protocol is non-negotiable for GMP and high-purity research environments.
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The "Inert-Cold-Dark" Triad
Parameter Specification Scientific Rationale

Atmosphere Argon (Preferred) or Nitrogen

Argon is heavier than air,

providing a superior "blanket"

to prevent

contact and subsequent

peroxidation [1].

Temperature -20°C (± 5°C)

Arrhenius kinetics dictate that

lowering temp from 25°C to

-20°C slows radical

propagation rates by ~20-50

fold.

Container Amber Glass / PTFE Liner

Amber glass blocks UV

radiation (initiation source).

PTFE liners prevent plasticizer

leaching and ensure a tight

seal against moisture.

Stabilizer BHT (250 ppm)

Butylated hydroxytoluene acts

as a radical scavenger,

terminating the chain reaction

before peroxides accumulate

[2].

Handling Workflow
Do NOT store this compound in a standard solvent cabinet if opened.

Receipt: Immediately verify container integrity. If the bottle is clear glass, wrap in aluminum

foil.

Aliquot Strategy: To avoid repeated freeze-thaw cycles and oxygen exposure:

Divide the bulk material into single-use vials inside a glovebox or under an inert gas

stream.
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Seal caps with Parafilm to prevent ice/moisture ingress during freezer storage.

Thawing: Allow the vial to reach room temperature before opening. Opening a cold vial

condenses atmospheric moisture, which can hydrolyze the ether or interfere with subsequent

moisture-sensitive reactions (e.g., Grignard formation).

Quality Control & Self-Validating Systems
Trust but verify. Relying on the label purity after 6 months of storage is negligent.

Peroxide Quantification (Critical Safety Step)
Before distilling or concentrating this material, you MUST test for peroxides.

Qualitative (Quick): Starch-Iodide Paper.

Result: Blue color indicates peroxides.

Action: If positive, quench immediately or dispose.[4]

Quantitative (Precise): Titration with Sodium Thiosulfate.

Limit: If >100 ppm, decontamination is required.

Purity Verification (NMR)
The terminal alkyne proton is a distinct diagnostic marker.

1H NMR Check: Look for the triplet of triplets (approx. 1.9 - 2.0 ppm) corresponding to the

terminal alkyne proton (

).

Failure Mode: Disappearance or broadening of this peak suggests polymerization.

Appearance of downfield signals (3.0 - 4.0 ppm) suggests ether oxidation.

Decision Logic for Usage
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Figure 2: Operational decision tree for handling stored aliquots.
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Safety & Emergency Response
GHS Classification (Derived): Flammable Liquid (Cat 2/3), Acute Toxicity (Oral/Inhalation),

Skin Irritant.

Specific Hazard:May form explosive peroxides.[1][5][6]

Spill Response:

Do not use paper towels (combustible). Use vermiculite or sand.

If peroxide crystals are visible on the cap, EVACUATE the lab and call the bomb squad.

Do not attempt to open.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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